1-{(E)-[(3,4-dimethoxyphenyl)imino]methyl}naphthalen-2-ol

• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 1-[(3,4-dimethoxyphenyl)iminomethyl]naphthalen-2-ol
• InChI: InChI=1S/C19H17NO3/c1-22-18-10-8-14(11-19(18)23-2)20-12-16-15-6-4-3-5-13(15)7-9-17(16)21/h3-12,21H,1-2H3
• InChI Key: YLGRKRVKPRZFTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N=CC2=C(C=CC3=CC=CC=C32)O)OC

Description

1-{(E)-[(3,4-dimethoxyphenyl)imino]methyl}naphthalen-2-ol is a Schiff base compound derived from the condensation of 3,4-dimethoxybenzaldehyde and 2-hydroxy-1-naphthaldehyde. Schiff bases are known for their wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{(E)-[(3,4-dimethoxyphenyl)imino]methyl}naphthalen-2-ol typically involves the condensation reaction between 3,4-dimethoxybenzaldehyde and 2-hydroxy-1-naphthaldehyde in the presence of a suitable catalyst, such as acetic acid or a base like sodium hydroxide. The reaction is usually carried out in an organic solvent like ethanol or methanol under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-{(E)-[(3,4-dimethoxyphenyl)imino]methyl}naphthalen-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or